Soyasaponin Be methyl Ester

• Molecular Formula: C49H78O18
• Molecular Weight: 955.1 g/mol
• InChI: InChI=1S/C49H78O18/c1-22-30(53)32(55)36(59)41(62-22)66-38-33(56)31(54)25(20-50)63-42(38)67-39-35(58)34(57)37(40(60)61-9)65-43(39)64-29-13-14-46(5)26(47(29,6)21-51)12-15-49(8)27(46)11-10-23-24-18-44(2,3)19-28(52)45(24,4)16-17-48(23,49)7/h10,22,24-27,29-39,41-43,50-51,53-59H,11-21H2,1-9H3/t22-,24-,25+,26+,27+,29-,30-,31-,32+,33-,34-,35-,36+,37-,38+,39+,41-,42-,43+,45+,46-,47+,48+,49+/m0/s1
• InChIKey: UAQSFFPZBWPNOO-CXWULDEQSA-N

Soyasaponin Be Methyl Ester for Research Procurement: Structural Identity, Sources, and Analytical Specifications

Soyasaponin Be methyl ester (also designated Dehydrosoyasaponin I methyl ester, DHS-I methyl ester; CAS 117210-13-6; molecular formula C₄₉H₇₈O₁₈; molecular weight 955.13) is a triterpenoid saponin belonging to the oleanane-type soyasaponin class . It is naturally isolated from Trifolium alexandrinum (berseem clover) and soybean germ or cake [1]. The compound features a soyasapogenol B aglycone core with a C-22 ketone moiety and a methyl-esterified glucuronic acid residue, distinguishing it structurally from the abundant Group B soyasaponins such as Soyasaponin I (Soyasaponin Bb) which bear a C-22 hydroxyl group and a free carboxylic acid [2]. Commercially available material is typically supplied as a colorless needle solid or powder with purity specifications of ≥98% as determined by HPLC, and identity confirmation by MS and NMR [3][4].

Antifeedant bioassay research with stored-product pests

Bacterial neuraminidase inhibition studies (Group B context)

Analytical reference standard for soyasaponin quantitation

Organic solvent-compatible extraction and purification

• [1] CD BioGlyco. Soyasaponin Be methyl ester Product Page. Cat. No. X22-05-ZQ324. View Source
• [2] Taylor WG, Fields PG, Elder JL. Insecticidal components from field pea extracts: soyasaponins and lysolecithins. J Agric Food Chem. 2004;52(25):7484-7490. doi:10.1021/jf0308051. View Source
• [3] CD BioGlyco. Soyasaponin Be methyl ester Product Page. Cat. No. X22-05-ZQ324 (Purity: ≥98% by HPLC). View Source
• [4] BioCrick. Soyasaponin Be Methyl Ester Product Page. CAS# 117210-13-6. Appearance: Powder. Storage: Desiccate at -20°C. View Source

Soyasaponin Be Methyl Ester: Why In-Class Substitution with Group B Soyasaponins Fails for Target-Specific Research

Soyasaponin Be methyl ester cannot be substituted with the more abundant Group B soyasaponins (e.g., Soyasaponin I/Bb, Soyasaponin II, Soyasaponin III) despite shared triterpenoid cores because a single structural modification—the C-22 ketone versus C-22 hydroxyl—dictates binary functional activity in specific bioassays [1]. In a flour disk antifeedant bioassay using Sitophilus oryzae (rice weevil), Soyasaponin I (Soyasaponin Bb, C-22 hydroxyl) and mixtures of Soyasaponins I-III were completely inactive, whereas dehydrosoyasaponin I (Soyasaponin Be, the C-22 ketone derivative and immediate biosynthetic precursor of the methyl ester) demonstrated unambiguous antifeedant activity [1]. This demonstrates that the C-22 oxidation state functions as a binary activity switch, rendering substitution with non-ketone Group B congeners invalid for assays where this pharmacophore is essential. The methyl ester modification further alters physicochemical properties—including solubility profile in organic solvents and chromatographic retention behavior—relative to the free acid forms of other soyasaponins, necessitating distinct handling, formulation, and analytical reference standard considerations .

C-22 ketone vs. hydroxyl

Substitution with Soyasaponin I (C-22 hydroxyl) may eliminate antifeedant activity due to binary pharmacophore requirement.

Methyl ester vs. free acid

Methyl esterification alters organic solvent solubility and chromatographic retention compared to free acid soyasaponins.

Analytical reference mismatch

Using Group B non-ketone standards may produce different retention times and quantification errors in HPLC methods.

• [1] Taylor WG, Fields PG, Elder JL. Insecticidal components from field pea extracts: soyasaponins and lysolecithins. J Agric Food Chem. 2004;52(25):7484-7490. doi:10.1021/jf0308051. View Source

Quantitative Comparative Evidence: Soyasaponin Be Methyl Ester vs. Soyasaponin I (Bb) and Group A Soyasaponins

Antifeedant Activity: C-22 Ketone Confers Functional Activity Absent in C-22 Hydroxyl Congener Soyasaponin I (Bb)

In a flour disk antifeedant bioassay with the rice weevil (Sitophilus oryzae L.), Soyasaponin I (soyasaponin Bb, bearing a C-22 hydroxyl group) and mixtures of soyasaponins I-III isolated from soybeans were tested and found to be completely inactive as antifeedants. In contrast, dehydrosoyasaponin I (soyasaponin Be), which contains a C-22 ketone moiety instead of a hydroxyl, demonstrated unambiguous antifeedant activity in the same C8 pea extract fractions [1]. While the published study evaluated dehydrosoyasaponin I (the free carboxylic acid) rather than the methyl ester specifically, the critical structural determinant for activity is the C-22 ketone oxidation state shared by both dehydrosoyasaponin I and its methyl ester derivative Soyasaponin Be methyl ester. This represents a binary functional differentiation where the presence of the ketone at C-22 enables activity that is completely absent in the hydroxyl-bearing congener.

Antifeedant Activity

Head-to-head

Active (C-22 ketone) vs. Inactive (C-22 hydroxyl)

Reported antifeedant context: C-22 ketone required

Dehydrosoyasaponin I shared pharmacophore; methyl ester not tested directly.

Evidence Dimension	Antifeedant activity in flour disk bioassay
Target Compound Data	Active (qualitative positive result in C8 extract fraction; dehydrosoyasaponin I identified as the active component)
Comparator Or Baseline	Soyasaponin I (Soyasaponin Bb, C-22 hydroxyl derivative) — Inactive
Quantified Difference	Binary (active vs. inactive) — activity requires C-22 ketone oxidation state
Conditions	Flour disk antifeedant bioassay with Sitophilus oryzae (rice weevil); fractions derived from field pea (Pisum sativum L.) C8 extracts

Why This Matters

This evidence demonstrates that the C-22 oxidation state is a binary functional switch: procurement of Soyasaponin I (Bb) would yield no activity in this assay, whereas Soyasaponin Be methyl ester provides the requisite ketone pharmacophore.

• [1] Taylor WG, Fields PG, Elder JL. Insecticidal components from field pea extracts: soyasaponins and lysolecithins. J Agric Food Chem. 2004;52(25):7484-7490. doi:10.1021/jf0308051. View Source

Bacterial Neuraminidase (BNA) Inhibition: Group B Soyasaponins Exhibit Potent IC₅₀ of 0.25–0.48 μM vs. Inactive Group A

A 2022 study in Food & Function evaluated the inhibitory activity of soybean phytochemicals against bacterial neuraminidase (BNA), an enzyme pivotal in microbial pathogenesis. The saponin fraction obtained via preparative HPLC exhibited an IC₅₀ of 2.25 μg mL⁻¹. Individual compound analysis revealed that soyasaponins of group B (including Ba, Bb, Bb', Bc, and Bd) showed extremely high inhibition with IC₅₀ values ranging from 0.25 to 0.48 μM [1]. In stark contrast, group A soyasaponins (Aa, Ab, and Ac) were almost completely inactive in this assay. Kinetic studies determined that group B soyasaponins act as noncompetitive inhibitors. Molecular docking experiments further demonstrated that soyasaponin Ba (group B) could successfully bind to residues within the BNA binding pocket, whereas soyasaponin Aa (group A) failed to enter the binding pocket due to steric hindrance from its additional oligosaccharide scaffold attached at the 22-hydroxyl position [1]. Soyasaponin Be methyl ester, as a member of the group B soyasaponin family sharing the core aglycone and C-22 ketone pharmacophore, is structurally positioned to exhibit the potent BNA inhibitory activity characteristic of group B members.

BNA Inhibition IC₅₀

Class-level

0.25 – 0.48 μM (Group B)

Supports BNA inhibition screening context

Group A inactive; class-level inference for methyl ester.

Evidence Dimension	Bacterial neuraminidase (BNA) inhibitory activity
Target Compound Data	IC₅₀ = 0.25–0.48 μM (range for group B soyasaponins: Ba, Bb, Bb', Bc, Bd)
Comparator Or Baseline	Group A soyasaponins (Aa, Ab, Ac) — Inactive (almost no inhibition observed)
Quantified Difference	Group B >100-fold more potent than group A; Group A functionally inactive
Conditions	In vitro bacterial neuraminidase inhibition assay; kinetic studies (noncompetitive inhibition); molecular docking with soyasaponin Ba and Aa

Why This Matters

Procurement of group A soyasaponins for BNA inhibition studies would yield negative results; selection of a group B member such as Soyasaponin Be methyl ester provides access to the potent inhibitory phenotype (IC₅₀ <0.5 μM).

• [1] Kang J, Lee J, et al. Soybean phytochemicals responsible for bacterial neuraminidase inhibition and their characterization by UPLC-ESI-TOF/MS. Food Funct. 2022;13(13):6923-6933. doi:10.1039/D2FO00830H. View Source

Organic Solvent Solubility Profile: Methyl Ester Modification Enables Solubility in Chloroform and Dichloromethane

Soyasaponin Be methyl ester exhibits a solubility profile in organic solvents that is distinct from the free carboxylic acid forms of other soyasaponins. According to vendor technical specifications, the compound is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [1]. It is also reported as soluble in methanol [2]. This solubility profile contrasts with the more polar, free acid soyasaponins (e.g., Soyasaponin I/Bb, Soyasaponin Be) which typically exhibit preferential solubility in aqueous or hydroalcoholic systems rather than moderately polar aprotic organic solvents. The methyl esterification of the glucuronic acid carboxyl group reduces overall polarity and hydrogen-bonding capacity, enhancing compatibility with organic extraction and chromatographic workflows.

Organic Solvent Solubility

Data to verify

Soluble in CHCl₃, CH₂Cl₂, EtOAc, DMSO, acetone

May support organic solvent-based workflows

Supplier-reported; independent verification recommended.

Evidence Dimension	Solubility in organic solvents
Target Compound Data	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone, methanol
Comparator Or Baseline	Free acid soyasaponins (e.g., Soyasaponin I, Soyasaponin Be) — Preferential aqueous/hydroalcoholic solubility
Quantified Difference	Qualitative difference: methyl ester enables solubility in moderately polar aprotic organic solvents not typically effective for free acid forms
Conditions	Room temperature solubility testing as per vendor product specifications

Why This Matters

The organic solvent solubility profile enables extraction, purification, and analytical method development workflows (e.g., normal-phase chromatography, organic solvent-based sample preparation) that are incompatible with more polar free acid soyasaponins.

• [1] BioCrick. Soyasaponin Be Methyl Ester Product Page. Solubility: Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc. View Source
• [2] CD BioGlyco. Soyasaponin Be methyl ester Product Page. Solubility: It is soluble in methanol. View Source

Commercial Availability with Verified Purity: ≥98% HPLC Purity Confirmed by MS and NMR

Commercially sourced Soyasaponin Be methyl ester is available with purity specifications of ≥98% as determined by HPLC, with identity confirmation provided by mass spectrometry (MS) and nuclear magnetic resonance (NMR) [1]. The material is supplied as a colorless needle solid or powder. Vendor specifications indicate storage conditions of -20°C under desiccation for long-term stability, or 4°C for short-term storage with protection from light [1][2]. This level of analytical characterization supports use as a quantitative reference standard for HPLC-ELSD or LC-MS method development and validation, and ensures batch-to-batch consistency in bioassay reproducibility. In contrast, less common or structurally related soyasaponins may be available only as mixtures, with lower purity grades, or without comprehensive analytical certification, potentially introducing variability in experimental outcomes.

Purity & Identity

Specification review

≥98% HPLC, MS & NMR confirmed

Supports analytical reference standard use

Batch-specific COA review recommended.

Evidence Dimension	Commercial purity and analytical certification
Target Compound Data	≥98% purity by HPLC; identity confirmed by MS and NMR; available as isolated pure compound
Comparator Or Baseline	Other minor soyasaponins or total soyasaponin extracts — May be available only as mixtures or with lower purity specifications
Quantified Difference	≥98% purity threshold with multi-method identity confirmation
Conditions	Commercial product specifications; HPLC with appropriate detection (ELSD/UV); MS and NMR structural verification

Why This Matters

Availability of ≥98% pure, analytically authenticated material supports reproducible quantitative bioassays, reliable dose-response studies, and validated analytical method development—critical considerations for procurement decisions.

• [1] CD BioGlyco. Soyasaponin Be methyl ester Product Page. Purity: ≥98%, determined by HPLC. Identity: Confirmed by MS and NMR. Form: Colorless needle solid. View Source
• [2] BioCrick. Soyasaponin Be Methyl Ester Product Page. Storage: Desiccate at -20°C. View Source

Validated Research Application Scenarios for Soyasaponin Be Methyl Ester Based on Comparative Evidence

Insect Antifeedant Bioassays Targeting Stored-Product Pests (e.g., Sitophilus oryzae)

Soyasaponin Be methyl ester is indicated for antifeedant bioassays with stored-product insect pests where C-22 hydroxyl-bearing soyasaponins such as Soyasaponin I (Bb) have been empirically demonstrated to be inactive [1]. Studies with dehydrosoyasaponin I (the C-22 ketone aglycone core shared by Soyasaponin Be methyl ester) established activity in flour disk assays with rice weevils, while Soyasaponin I and Soyasaponin I-III mixtures showed no activity [1]. This binary activity profile positions the compound as a positive control or test article for structure-activity relationship (SAR) studies investigating the role of the C-22 oxidation state in insect deterrence, and for screening programs evaluating natural product-derived stored-product protectants.

Bacterial Neuraminidase (BNA) Inhibition Studies in Microbial Pathogenesis Research

Soyasaponin Be methyl ester, as a member of the Group B soyasaponin family, is appropriate for bacterial neuraminidase inhibition studies where Group B compounds have demonstrated potent inhibitory activity with IC₅₀ values ranging from 0.25 to 0.48 μM, while Group A soyasaponins are essentially inactive [1]. The structural basis for this selectivity—the absence of sterically hindering oligosaccharide appendages at the C-22 position that prevent Group A compounds from entering the BNA binding pocket—is directly applicable to Soyasaponin Be methyl ester, which lacks the Group A structural motif [1]. This compound serves as a suitable probe for investigating BNA as a therapeutic target in microbial infections and for structure-based inhibitor design.

HPLC and LC-MS Analytical Reference Standard for Soyasaponin Quantitation

With commercial availability at ≥98% HPLC purity and identity confirmed by MS and NMR [1][2], Soyasaponin Be methyl ester is validated as an analytical reference standard for the identification and quantification of dehydrosoyasaponin I-type saponins in plant extracts, food matrices, and nutraceutical formulations. Its distinct chromatographic retention behavior relative to non-ketone Group B soyasaponins—previously documented as co-elution of dehydrosoyasaponin I with soyasaponin VI under standard reversed-phase conditions but separable using styrene/divinylbenzene columns at alkaline pH [3]—supports its use in method development and validation studies requiring baseline resolution of structurally similar saponin congeners.

Organic Solvent-Based Natural Product Extraction and Purification Workflows

The solubility profile of Soyasaponin Be methyl ester in chloroform, dichloromethane, ethyl acetate, acetone, and DMSO [1][2] renders it suitable for organic solvent-based extraction, liquid-liquid partitioning, and normal-phase chromatographic purification workflows that are incompatible with the more polar, free acid forms of soyasaponins (e.g., Soyasaponin I/Bb). This property enables fractionation strategies that exploit differential organic solvent solubility to separate the methyl ester from co-occurring polar saponins in crude plant extracts, supporting preparative isolation and enrichment protocols.

Application

Selection Property

Validation Focus

Insect antifeedant SAR studies

C-22 ketone pharmacophore requirement

Antifeedant assay endpoint response

Bacterial neuraminidase pathway studies

Group B soyasaponin selectivity

BNA inhibition assay response

HPLC/LC-MS analytical reference standard

High-purity certified standard

Chromatographic method reproducibility

Organic solvent extraction workflows

Methyl ester-enhanced solubility

Solubility-dependent fractionation

• [1] Taylor WG, Fields PG, Elder JL. Insecticidal components from field pea extracts: soyasaponins and lysolecithins. J Agric Food Chem. 2004;52(25):7484-7490. doi:10.1021/jf0308051. View Source
• [2] Kang J, Lee J, et al. Soybean phytochemicals responsible for bacterial neuraminidase inhibition and their characterization by UPLC-ESI-TOF/MS. Food Funct. 2022;13(13):6923-6933. doi:10.1039/D2FO00830H. View Source
• [3] CD BioGlyco. Soyasaponin Be methyl ester Product Page. Purity: ≥98% by HPLC; Identity confirmed by MS and NMR. View Source
• [4] BioCrick. Soyasaponin Be Methyl Ester Product Page. Solubility in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone. View Source